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Compound of Interest

Compound Name: 2,4-Dibromo-5-fluoroaniline

CAS No.: 1000578-04-0

Cat. No.: B1632630 Get Quote

CAS No: 1000578-04-0 (Typical) | Physical State: Solid (Crystalline) Primary Hazard Class:

Acute Toxicity (Oral/Dermal/Inhalation), Specific Target Organ Toxicity (Blood).

Part 1: Chemical Profile & Molecular Toxicology
To handle this compound safely, one must understand why it is toxic. Unlike simple inorganic

acids that cause immediate burns, 2,4-Dibromo-5-fluoroaniline acts through a metabolic

activation pathway that can lead to delayed, life-threatening systemic hypoxia.

Structure-Activity Relationship (SAR)
The molecule consists of an aniline core substituted with two bromine atoms and one fluorine

atom.

Lipophilicity: The halogen substitutions (Br, F) significantly increase the partition coefficient

(LogP) compared to aniline. This facilitates rapid dermal absorption and blood-brain barrier

penetration.

Metabolic Activation: The primary toxicity arises not from the parent molecule, but from its

hepatic metabolites. The amino group (-NH2) is oxidized by Cytochrome P450 enzymes

(specifically CYP2E1) to form an N-hydroxylamine species.

The Methemoglobinemia Mechanism
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The N-hydroxylamine metabolite enters red blood cells (RBCs) and oxidizes the ferrous iron

(Fe²⁺) in hemoglobin to ferric iron (Fe³⁺), forming Methemoglobin (MetHb).[1][2][3] MetHb

cannot bind oxygen, leading to functional anemia and cellular hypoxia.[1][2]
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Figure 1: Metabolic activation pathway leading to Methemoglobinemia. The toxicity is "delayed"

as it requires hepatic processing.

Part 2: Risk Assessment & Exposure Control
Due to the high potential for dermal absorption and the delayed nature of symptoms, a "Zero

Skin Contact" policy is mandatory.

Hierarchy of Controls Table
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Control Level Protocol Specification

Elimination
Use pre-dissolved solutions if commercially

available to avoid dust handling.

Engineering

Solids: Weigh inside a Powder Containment

Hood or Glovebox (HEPA filtered). Liquids: All

open transfers must occur within a certified

Fume Hood (Face velocity > 100 fpm).

PPE (Hands)

Primary: Laminate film (e.g., Silver Shield/4H).

Nitrile gloves offer poor protection against

aromatic amines and should only be used as a

splash guard over the laminate.

PPE (Body)
Tyvek® lab coat or sleeve covers to bridge the

gap between glove and coat.

Monitoring
Pulse Oximetry (SpO2) monitoring for personnel

involved in scale-up (>10g) operations.

Incompatibility Warning
Strong Oxidizers: Reaction with peroxides or permanganates can be violent.[3]

Acids: Forms anilinium salts; while less volatile, these salts retain systemic toxicity if

absorbed.

Part 3: Operational Protocols
Solid Handling & Weighing
The critical risk point is the generation of airborne dust during weighing.

Static Control: Use an anti-static gun or bar inside the balance enclosure. Halogenated

anilines can carry static charges, causing powder to "jump" and contaminate surfaces.

Taring: Tare the receiving vessel (flask) with its cap on. Open the vessel only inside the hood.
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Transfer: Use a disposable anti-static spatula. Do not reuse spatulas to prevent cross-

contamination.

Solubilization: Add solvent (e.g., DCM, THF) to the solid immediately. Once in solution, the

inhalation risk drops significantly (provided it is kept in the hood), though the dermal risk

remains high.

Reaction Monitoring & Quenching
When using 2,4-Dibromo-5-fluoroaniline as a nucleophile (e.g., in SNAr reactions):

TLC/LCMS: Do not remove aliquots outside the hood. Quench mini-samples directly in the

vial before analysis.

Spill Management: If a solution spills, do not simply wipe with paper towels.

Protocol: Cover with vermiculite/sand. Scoop into a waste jar. Wash the surface with dilute

acetic acid (to protonate the amine, reducing volatility), then soap and water.

Waste Disposal[4]
Segregation: Segregate as "Halogenated Organic - Toxic."

Labeling: Explicitly mark waste tags with "CONTAINS HALO-ANILINE / TOXIC."

Glassware: Rinse glassware with acetone inside the hood. Collect the first rinse as

hazardous waste. Do not wash contaminated glassware in open sinks.
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Figure 2: Decision logic for safe handling based on physical state.

Part 4: Emergency Response
Recognition of Exposure
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Symptoms of aniline poisoning are often insidious.

Early Signs (0-1 hour): Headache, lightheadedness.

Cyanosis (1-4 hours): Blue/grey discoloration of lips, nail beds, and earlobes. This is the

hallmark sign.

Severe: Dyspnea, confusion, seizures.

First Aid Protocol
Skin Contact: IMMEDIATELY wash with soap and copious water for 15 minutes. Do not use

alcohol (ethanol/methanol) to wash skin, as this increases transdermal absorption of the

lipophilic aniline.

Eye Contact: Flush for 15 minutes.

Inhalation: Move to fresh air. Administer oxygen if trained.

Medical Alert: Transport to ER immediately. Inform medical staff specifically of

"Aniline/Methemoglobinemia" risk. Standard pulse oximetry may give false readings; a Co-

Oximeter (ABG) is required for accurate MetHb levels.

Antidote Awareness
The standard antidote for severe methemoglobinemia (>30%) is Methylene Blue (1-2 mg/kg

IV). Researchers handling large quantities (>50g) should ensure their site medical office stocks

this antidote.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 1000578-04-0, 2,4-Dibromo-5-fluoroaniline. Retrieved from [Link]

New Jersey Department of Health.Hazardous Substance Fact Sheet: Aniline. (General

Aniline Safety Standards). Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1632630?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dibromo-5-fluoroaniline
https://nj.gov/health/eoh/rtkweb/documents/fs/0140.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Centers for Disease Control and Prevention (CDC).Medical Management Guidelines for

Aniline: Acute Exposure. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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